5-methyl-4-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-methyl-3-[[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H23N5O2S/c1-11-8-17-16(24-3)19-15(11)22-10-13-4-6-21(7-5-13)9-14-18-12(2)23-20-14/h8,13H,4-7,9-10H2,1-3H3
• InChI Key: VBLADMGHRGLRNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)CC3=NOC(=N3)C)SC
• Molecular Formula: C16H23N5O2S
• Molecular Weight: 349.5 g/mol
• CAS No.: 2640946-78-5

Description

This compound features a pyrimidine core substituted at position 4 with a methoxy group linked to a piperidin-4-ylmethyl moiety. The piperidine nitrogen is further functionalized with a 5-methyl-1,2,4-oxadiazol-3-ylmethyl group, while position 2 of the pyrimidine bears a methylsulfanyl group.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

3-(Piperidin-4-yl)-5-(pyridin-3-yl)-1,2,4-oxadiazole hydrochloride

• Core Structure : Replaces pyrimidine with pyridine.
• Substituents : Lacks the methylsulfanyl and methoxy groups present in the target compound.
• The hydrochloride salt enhances aqueous solubility, a feature absent in the target compound .

2-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)pyridine

• Core Structure : Shares the oxadiazole-pyridine framework but lacks piperidine and pyrimidine.
• Substituents : Aryl (2-methoxyphenyl) group on oxadiazole versus the target’s 5-methyl substituent.
• Key Differences : The bulky 2-methoxyphenyl group may enhance π-π stacking interactions but reduce metabolic stability compared to the smaller methyl group .

4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride

• Core Structure : Piperidine-oxadiazole backbone similar to the target’s piperidinylmethoxy group.
• Substituents : 4-Methylphenyl on oxadiazole vs. methyl in the target.

Physicochemical and Pharmacokinetic Properties

Parameter	Target Compound	3-(Piperidin-4-yl)-5-(pyridin-3-yl)-1,2,4-oxadiazole HCl	4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]piperidine HCl
Molecular Weight (g/mol)	~400 (estimated)	279.76	279.76
Solubility	Moderate (neutral piperidine)	High (HCl salt)	High (HCl salt)
Key Substituents	5-Methyl-oxadiazole, methylsulfanyl	Pyridinyl-oxadiazole	4-Methylphenyl-oxadiazole
H-Bond Acceptors	~6	4	4